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Compound of Interest

Compound Name: 4-(4-Nitrobenzyl)morpholine

Cat. No.: B1269181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Nitrobenzyl)morpholine, a
key intermediate in organic synthesis with significant potential in the development of
pharmaceuticals and agrochemicals. This document outlines its chemical and physical
properties, provides detailed experimental protocols for its synthesis and analysis, and
illustrates its role as a versatile building block for more complex molecules.

Core Physicochemical Data

The essential quantitative data for 4-(4-Nitrobenzyl)morpholine and its closely related
analogue, 4-(4-Nitrophenyl)morpholine, are summarized below. This allows for a clear
comparison of their fundamental properties.

4-(4- 4-(4-

Property . . . .
Nitrobenzyl)morpholine Nitrophenyl)morpholine

Molecular Weight 222.24 g/mol [1] 208.22 g/mol [2]

Molecular Formula C11H14N203[1] C10H12N203][2]

Melting Point 79.6-80°C 151 - 155 °C

Boiling Point 349.4°C Not specified

CAS Number 6425-46-3 10389-51-2
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Role in Synthetic Chemistry

4-(4-Nitrobenzyl)morpholine and its derivatives are valuable intermediates, particularly in the
synthesis of bioactive compounds. The presence of the morpholine ring and the nitrobenzyl
group allows for further functionalization, making it a crucial component in the construction of
complex molecular architectures. Derivatives of 4-(4-nitrobenzyl)morpholine have been
investigated for their potential anticancer activity.[1] The related compound, 4-(4-
nitrophenyl)morpholine, is a key intermediate in the synthesis of the anticoagulant drug

Rivaroxaban.[3]

The general workflow for the utilization of these compounds in synthetic chemistry is depicted

below.

Starting Materials

4-Chloronitrobenzene Morpholine

4-(4-Nitrophenyl)morpholine

Further Reactions

Oxidation Reduction

Bioactive Compounds

(e.g., Rivaroxaban, Anticancer Agents)
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Synthetic utility of 4-(4-nitrophenyl)morpholine.

Experimental Protocols
Synthesis of 4-(4-Nitrophenyl)morpholine

A common and efficient method for the synthesis of 4-(4-nitrophenyl)morpholine is through the
condensation of 4-chloronitrobenzene with morpholine.[3]

Materials:

4-chloronitrobenzene

Morpholine

Solvent (e.g., Dimethylformamide)

Base (optional, depending on the specific protocol)

Procedure:

In a reaction vessel, dissolve 4-chloronitrobenzene in a suitable solvent such as
dimethylformamide.

» Add morpholine to the solution. An excess of morpholine can be used to act as both a
reactant and a base.

» Heat the reaction mixture to a temperature between 90-95°C.

e Maintain the temperature and stir the mixture for several hours until the reaction is complete,
which can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture and precipitate the product by adding water.

« Filter the solid product, wash it with water, and dry it under a vacuum to obtain 4-(4-
nitrophenyl)morpholine.

The synthesis workflow can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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